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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078 Get Quote

Essential Safety and Handling Guide for 1-Bromo-2-
fluoro-2-methylpropane
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromo-2-fluoro-2-
methylpropane (CAS No. 19869-78-4) is not readily available in public domains. The following

guidance is based on the known hazards of this chemical class, including flammability and

irritation, and information on structurally similar compounds. Always perform a risk assessment

for your specific laboratory conditions and consult with your institution's environmental health

and safety department.

This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Bromo-2-fluoro-2-methylpropane. It includes

essential operational procedures and disposal plans to ensure safe laboratory practices.

Hazard Summary
1-Bromo-2-fluoro-2-methylpropane is a flammable liquid and vapor that causes skin and

serious eye irritation, and may cause respiratory irritation.[1] Proper personal protective

equipment and handling procedures are critical to minimize risk.

Quantitative Data Summary
The following table summarizes the available physical and chemical data for 1-Bromo-2-
fluoro-2-methylpropane. Occupational exposure limits (OELs) have not been established for
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this specific compound. For context, the exposure limits for Bromine are provided as a

reference for a related hazardous component, but do not directly apply.

Property Value Source

CAS Number 19869-78-4 [1][2][3]

Molecular Formula C₄H₈BrF [1][3]

Molecular Weight 155.01 g/mol [1][3]

Appearance Clear, colorless liquid [3]

Boiling Point 100.4 °C [2]

Density 1.4 g/cm³ [2]

Occupational Exposure Limits

(OELs)
Not available

Reference OELs for Bromine

OSHA PEL: 0.1 ppm (8-hr

TWA) NIOSH REL: 0.1 ppm

(10-hr TWA); 0.3 ppm (STEL)

ACGIH TLV: 0.1 ppm (8-hr

TWA); 0.2 ppm (STEL)

[4][5][6]

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of this chemical to ensure the

appropriate level of protection.

Eye and Face Protection:

Wear chemical safety goggles that meet government standards (e.g., ANSI Z87.1).

In situations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Skin Protection:
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Gloves: Due to the lack of specific permeation data for 1-Bromo-2-fluoro-2-
methylpropane, caution is advised.

For incidental contact (splash protection), heavy-duty nitrile gloves are recommended.

Immediately remove and replace gloves upon contamination.

For extended contact, consider gloves made of Butyl rubber or Viton, which generally

offer good resistance to halogenated organic compounds.[7][8][9][10] However, Butyl

rubber may not perform as well with some halogenated solvents.[7][8] Double-gloving

can provide an additional layer of protection.

Always inspect gloves for tears, holes, or degradation before use.

Protective Clothing: A flame-retardant lab coat should be worn. Ensure clothing fully

covers the arms and body. For significant handling operations, a chemically resistant

apron or suit may be necessary.

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection:

All work should be conducted in a certified chemical fume hood to minimize inhalation

exposure.

If a fume hood is not available or if there is a potential for exposure above established

limits for analogous compounds, a NIOSH-approved respirator with an organic vapor

cartridge is required. Respirator use must be in accordance with a formal respiratory

protection program, including fit-testing.

Operational and Disposal Plans
Safe Handling Procedures

Preparation:

Designate a specific area within a chemical fume hood for handling.

Ensure an eyewash station and safety shower are immediately accessible.
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Have a chemical spill kit rated for flammable liquids readily available.

Handling:

Ground and bond all metal containers and equipment during transfer to prevent the

buildup of static electricity, which can be an ignition source.

Use only non-sparking tools.

Keep the container tightly closed when not in use.

Avoid breathing vapors and prevent contact with skin and eyes.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area designated for flammable liquids.

Store away from heat, sparks, open flames, and any other ignition sources.

Incompatible materials such as strong oxidizing agents and strong bases should be stored

separately.

Disposal Plan
1-Bromo-2-fluoro-2-methylpropane is a halogenated organic compound and must be

disposed of as hazardous waste. Do not dispose of it down the drain or in regular trash.

Waste Collection:

Collect waste in a dedicated, properly labeled, and sealed container. The container should

be compatible with halogenated organic waste.

Do not mix with non-halogenated organic waste or other incompatible waste streams.[11]

[12]

Labeling and Storage:
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Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"

and the full chemical name: "1-Bromo-2-fluoro-2-methylpropane."

Store the waste container in a designated satellite accumulation area, following the same

storage guidelines as for the pure chemical.

Final Disposal:

Arrange for pickup and disposal through your institution's environmental health and safety

department or a licensed hazardous waste disposal contractor. Follow all local, state, and

federal regulations.

Emergency Procedures: Chemical Spill Response
The following workflow outlines the immediate steps to take in the event of a spill.
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Workflow for 1-Bromo-2-fluoro-2-methylpropane Spill

Spill Occurs

Assess Spill Size & Risk
(Fire, Ventilation)

Small Spill?
(Manageable by lab staff)

Large Spill / Fire / Poor Ventilation

No

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Evacuate Area
Alert Others & Supervisor

Call Emergency Services
(e.g., 911 / EHS)

Spill Managed

Control Ignition Sources
(If safe to do so)

Contain Spill
(Use absorbent dikes)

Absorb Spill
(Use inert material)

Collect & Containerize Waste
(Use non-sparking tools)

Decontaminate Area
(Soap and water)

Dispose of as
Halogenated Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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